Cas no 110793-91-4 (Cyclopropaneacetic acid, 1-(methylsulfonyl)-, methyl ester)

• Product Name: Cyclopropaneacetic acid, 1-(methylsulfonyl)-, methyl ester
• CAS No: 110793-91-4
• MF: C₇H₁₂O₄S
• MW: 192.232781410217
• CID: 3606413
• PubChem ID: 86160043
• Update Time: 2025-06-08

Cyclopropaneacetic acid, 1-(methylsulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetic acid, 1-(methylsulfonyl)-, methyl ester
• Methyl 2-(1-(methylsulfonyl)cyclopropyl)acetate
• 110793-91-4

• Inchi： 1S/C7H12O4S/c1-11-6(8)5-7(3-4-7)12(2,9)10/h3-5H2,1-2H3
• InChI Key： ZNUGOSAZNIEROE-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)(CC(OC)=O)CC1

Computed Properties

• Exact Mass: 192.04563003Da
• Monoisotopic Mass: 192.04563003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.8Ų

Additional information on Cyclopropaneacetic acid, 1-(methylsulfonyl)-, methyl ester

Cyclopropaneacetic acid, 1-(methylsulfonyl)-, methyl ester (CAS No. 110793-91-4)

Cyclopropaneacetic acid, 1-(methylsulfonyl)-, methyl ester (CAS No. 110793-91-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its cyclopropane ring, a methyl sulfonyl group, and a methyl ester functional group, which collectively contribute to its chemical stability and reactivity.

The cyclopropane ring is a three-membered cyclic structure that imparts significant strain to the molecule, making it highly reactive in various chemical transformations. The presence of the methyl sulfonyl group (SO₂Me) adds polarity and enhances the compound's solubility in polar solvents, which is crucial for its use in both laboratory and industrial settings. The methyl ester functional group (COOMe) further increases the compound's versatility by allowing for easy conversion to other derivatives through hydrolysis or transesterification reactions.

In recent years, Cyclopropaneacetic acid, 1-(methylsulfonyl)-, methyl ester has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceutical compounds. The unique combination of functional groups in this molecule makes it an excellent starting material for the preparation of various bioactive molecules, including anti-inflammatory agents, anticancer drugs, and antibiotics.

For instance, a recent study published in the *Journal of Medicinal Chemistry* reported the synthesis of a series of Cyclopropaneacetic acid, 1-(methylsulfonyl)-, methyl ester derivatives as potent inhibitors of protein kinases. These inhibitors showed promising activity against various cancer cell lines and are currently being evaluated in preclinical studies for their therapeutic potential. The study highlighted the importance of the cyclopropane ring and the methyl sulfonyl group in enhancing the potency and selectivity of these inhibitors.

Another area where Cyclopropaneacetic acid, 1-(methylsulfonyl)-, methyl ester has shown promise is in the development of imaging agents for diagnostic purposes. Researchers at the University of California have developed a novel imaging agent based on this compound that can selectively target specific receptors in tumor cells. This agent has demonstrated high sensitivity and specificity in preclinical models, making it a valuable tool for early cancer detection and monitoring treatment response.

The synthesis of Cyclopropaneacetic acid, 1-(methylsulfonyl)-, methyl ester typically involves several steps. One common approach is to start with cyclopropanecarboxylic acid and react it with methanol to form the methyl ester. The resulting compound is then treated with methanesulfonyl chloride in the presence of a base to introduce the methyl sulfonyl group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The physical properties of Cyclopropaneacetic acid, 1-(methylsulfonyl)-, methyl ester include a molecular weight of 180.20 g/mol and a melting point ranging from 45°C to 47°C. It is generally stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation. The compound is also known for its low toxicity profile, making it suitable for use in various applications where safety is a concern.

In conclusion, Cyclopropaneacetic acid, 1-(methylsulfonyl)-, methyl ester (CAS No. 110793-91-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical development. Its unique structural features make it an attractive starting material for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.